molecular formula C11H17BrO B6255061 3-(bromomethyl)adamantan-1-ol CAS No. 27011-61-6

3-(bromomethyl)adamantan-1-ol

Cat. No. B6255061
CAS RN: 27011-61-6
M. Wt: 245.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(bromomethyl)adamantan-1-ol is a compound with the molecular formula C11H17BrO . It is a derivative of adamantane, a compound that can be described as the fusion of three cyclohexane rings .


Synthesis Analysis

The synthesis of unsaturated adamantane derivatives, such as 3-(bromomethyl)adamantan-1-ol, involves various methods. One method involves the reaction of 1,3-dibromoadamantane with lithium in tetrahydrofuran (THF) at room temperature .


Molecular Structure Analysis

The molecular structure of 3-(bromomethyl)adamantan-1-ol is derived from adamantane, which is the most stable isomer of C10H16 . The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal .


Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, which offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives . For instance, using palladium-based catalysts and triphenylphosphines, a Heck alkylation of 1-bromomethyl-adamantane with 1,3-pentadiene was carried out .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(bromomethyl)adamantan-1-ol include a molecular weight of 245.16, a logP of 2.9803, a logD of 2.9803, and a logSw of -2.6564 . It has one hydrogen bond acceptor and one hydrogen bond donor .

Safety and Hazards

The safety data sheet for 1-(Bromomethyl)adamantane, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause severe skin burns and eye damage .

Future Directions

The future directions in the field of adamantane chemistry involve the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids . The recent advances in creating and utilizing new materials based on natural and synthetic nanodiamonds have made it increasingly relevant to summarize and systematize these data .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)adamantan-1-ol involves the conversion of adamantan-1-ol to the desired product through a series of reactions.", "Starting Materials": [ "Adamantan-1-ol", "Bromine", "Sodium hydroxide", "Sulfuric acid", "Acetone" ], "Reaction": [ "Step 1: Adamantan-1-ol is reacted with bromine in the presence of sulfuric acid to form 1-bromoadamantane.", "Step 2: 1-bromoadamantane is reacted with sodium hydroxide to form 1-adamantyl bromide.", "Step 3: 1-adamantyl bromide is reacted with formaldehyde in the presence of sodium hydroxide to form 3-(bromomethyl)adamantan-1-ol.", "Step 4: The product is purified using acetone and recrystallization." ] }

CAS RN

27011-61-6

Product Name

3-(bromomethyl)adamantan-1-ol

Molecular Formula

C11H17BrO

Molecular Weight

245.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.